Cas no 2219374-94-2 (ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate)
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate
- EN300-1719067
- ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate
- 2219374-94-2
-
- Inchi: 1S/C9H14FNO4S/c1-2-15-7(12)9(10)4-11-3-8(9)5-16(13,14)6-8/h11H,2-6H2,1H3
- InChI Key: NWBKANJENFWXNE-UHFFFAOYSA-N
- SMILES: S1(CC2(CNCC2(C(=O)OCC)F)C1)(=O)=O
Computed Properties
- Exact Mass: 251.06275726g/mol
- Monoisotopic Mass: 251.06275726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 80.8Ų
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1719067-0.05g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 0.05g |
$1682.0 | 2023-09-20 | ||
| Enamine | EN300-1719067-0.1g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 0.1g |
$1761.0 | 2023-09-20 | ||
| Enamine | EN300-1719067-0.25g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 0.25g |
$1841.0 | 2023-09-20 | ||
| Enamine | EN300-1719067-0.5g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 0.5g |
$1922.0 | 2023-09-20 | ||
| Enamine | EN300-1719067-1.0g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 1g |
$2002.0 | 2023-06-04 | ||
| Enamine | EN300-1719067-2.5g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 2.5g |
$3925.0 | 2023-09-20 | ||
| Enamine | EN300-1719067-5.0g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 5g |
$5807.0 | 2023-06-04 | ||
| Enamine | EN300-1719067-10.0g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 10g |
$8611.0 | 2023-06-04 | ||
| Enamine | EN300-1719067-1g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 1g |
$2002.0 | 2023-09-20 | ||
| Enamine | EN300-1719067-5g |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate |
2219374-94-2 | 5g |
$5807.0 | 2023-09-20 |
ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate
Recent Advances in the Study of Ethyl 8-Fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate (CAS: 2219374-94-2)
The compound ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate (CAS: 2219374-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic sulfonamide derivative exhibits a combination of fluorine substitution and a carboxylate ester moiety, which are known to enhance metabolic stability and bioavailability in drug candidates. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising scaffold for drug development.
One of the key breakthroughs in the synthesis of this compound involves a novel multi-step route that optimizes yield and purity. Researchers have reported a high-yielding method starting from commercially available precursors, employing a fluorination step followed by spirocyclization and esterification. The process has been refined to minimize side reactions and improve scalability, making it suitable for industrial applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the final product, ensuring reproducibility across different laboratories.
In terms of biological activity, preliminary studies have demonstrated that ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate exhibits inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro assays have shown moderate to high potency against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Molecular docking studies further support these findings, revealing favorable binding interactions within the active sites of these enzymes. These results highlight the compound's potential for further optimization and development into a therapeutic agent for conditions such as arthritis and other chronic inflammatory diseases.
Additionally, recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the fluorine atom and the ester group has been shown to influence its metabolic stability, with in vivo studies in rodent models indicating a favorable half-life and bioavailability. These properties, combined with its low toxicity profile in preliminary safety assessments, make it a strong candidate for further preclinical development. Researchers are now exploring structural modifications to enhance its efficacy and selectivity, with the aim of advancing it to clinical trials in the near future.
In conclusion, ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro[3.4]octane-8-carboxylate (CAS: 2219374-94-2) represents a promising chemical entity with significant potential in medicinal chemistry. Its unique structural attributes, combined with demonstrated biological activity and favorable pharmacokinetic properties, position it as a valuable scaffold for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual application in clinical settings.
2219374-94-2 (ethyl 8-fluoro-2,2-dioxo-2lambda6-thia-6-azaspiro3.4octane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)